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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B082247

Essential Safety and Handling Guide for Disperse
Red 60

This guide provides crucial safety and logistical information for the handling and disposal of
Disperse Red 60 (CAS No. 17418-58-5) in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Disperse Red 60 is a fine, deep-red powder that is insoluble in water.[1][2][3] It is classified as
a skin sensitizer and may cause an allergic skin reaction.[4][5][6] Adherence to the safety
protocols outlined below is essential to minimize exposure and ensure safe laboratory
operations.

Quantitative Safety Data

The following table summarizes key quantitative data for Disperse Red 60. It is important to
note that specific occupational exposure limits (OELs) have not been established. Therefore,
exposure should be kept to a minimum.
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Parameter Value Reference

LC50 - Oncorhynchus mykiss

Toxicity to Fish (Rainbow trout) - ca. 485 mg/L  [4]
-96 h

Toxicity to Aquatic EC50 - Daphnia magna (Water )

Invertebrates flea) - > 100 mg/L - 48 h

EC50 - Desmodesmus
Toxicity to Algae subspicatus (Green algae) - [4]
ca.19mg/L-72h

. , _ IC50 - Activated sludge - >
Toxicity to Microorganisms [4]
1000 mg/L-3h

Water Solubility <1 mg/mL at 20 °C (68 °F) [4117]

Partition Coefficient (n-
log Pow =ca. 1.766 at 20 °C [4][6]
octanol/water)

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when handling Disperse Red 60
to prevent skin contact, inhalation, and eye contact.[4][6]

Required PPE:

o Respiratory Protection: When handling the powder (e.g., weighing, transferring), a NIOSH-
approved half-face respirator with an organic vapor/acid gas cartridge and a dust/mist filter is
required.[3][7] If exposure limits are exceeded or irritation is experienced, a full-face
respirator should be used.[4][6]

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[4][6]

» Hand Protection: Chemical-impermeable gloves (e.qg., nitrile rubber) that satisfy EU Directive
89/686/EEC and the EN 374 standard must be worn.[4] Gloves should be inspected before
use and disposed of properly after handling the chemical.[4]
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« Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For operations
with a higher risk of exposure, fire/flame resistant and impervious clothing is recommended.

[4]16]

PPE Workflow Diagram

PPE Protocol

Before Entering Lab

Inspect all PPE
for damage

Don Respirator
(Dust/Mist Filter)

Wear Safety Goggles
(Side-Shields)

Wear Lab Coat &
Impervious Clothing

Wear Chemical-
Impermeable Gloves

Ready for Handling
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Caption: Personal Protective Equipment (PPE) donning sequence.

Experimental Protocol: Safe Handling of Disperse
Red 60

This protocol details the step-by-step procedure for safely handling Disperse Red 60 powder
in a laboratory setting.

Objective: To safely weigh and prepare a solution of Disperse Red 60 while minimizing
personnel exposure and preventing contamination.

Materials:

Disperse Red 60 powder

o Appropriate solvent (e.g., dichloromethane)[1]
e Chemical fume hood

» Analytical balance

e Spatula

e Weighing paper or boat

o Beakers and graduated cylinders
e Magnetic stirrer and stir bar

e Wash bottle with solvent

» Waste container for solid waste

e Waste container for liquid waste

» Decontamination solution (e.g., soap and water)
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Procedure:
e Preparation:
o Ensure the chemical fume hood is certified and functioning correctly.

o Gather all necessary materials and place them inside the fume hood to contain any
potential spills.

o Don all required PPE as specified in the PPE Protocol.

e Weighing the Compound:
o Perform all manipulations of the solid powder within the fume hood.[4]
o Place a weighing boat on the analytical balance and tare it.

o Carefully use a clean spatula to transfer the desired amount of Disperse Red 60 powder
to the weighing boat. Avoid generating dust.[4][6]

o Once the desired mass is obtained, securely close the primary container of Disperse Red
60.

e Preparing the Solution:

o Place a beaker containing the appropriate volume of solvent on a magnetic stirrer inside
the fume hood.

o Carefully add the weighed Disperse Red 60 powder to the solvent.

o Use a small amount of solvent to rinse the weighing boat and spatula to ensure a
complete transfer.

o Activate the magnetic stirrer to dissolve the compound.

e Post-Handling and Decontamination:
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o Wipe down the spatula, balance, and any surfaces inside the fume hood that may have
been contaminated using a damp cloth.

o Dispose of all contaminated disposables (e.g., weighing boat, gloves, wipes) in the
designated solid hazardous waste container.[3]

o Storage:

o Store the primary container of Disperse Red 60 in a cool, dry, well-ventilated area, away
from incompatible materials and sources of ignition.[4][7][8] The recommended storage
temperature is between 10°C and 30°C.[8][9]

Operational and Disposal Plan

A clear plan for spills, emergencies, and routine disposal is critical for laboratory safety.

Spill Response

o Evacuate: Evacuate non-essential personnel from the immediate area.[4]
o Communicate: Alert laboratory personnel and the safety officer of the spill.
o Assess: Evaluate the extent of the spill from a safe distance.

o Contain (for small spills):

o If the spill is small and you are trained to handle it, ensure you are wearing appropriate
PPE.

o Dampen the spilled solid material with water to prevent dust from becoming airborne.[10]
o Use absorbent paper dampened with water to pick up the material.[3][10]

o Collect the contaminated material and place it in a sealed, labeled container for hazardous
waste disposal.[3][4]

o Decontaminate: Clean the spill area thoroughly with soap and water.[3][10]
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First Aid Measures

o Skin Contact: Immediately remove contaminated clothing.[3][4] Wash the affected skin area
with plenty of soap and water.[3][4] If skin irritation or a rash occurs, seek medical attention.

[4](6]

o Eye Contact: Immediately flush eyes with plenty of pure water for at least 15 minutes,
removing contact lenses if present.[3][4] Seek immediate medical attention.

 Inhalation: Move the person to fresh air.[3][4] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[4]

 Ingestion: Rinse the mouth with water.[4] Do not induce vomiting.[4] Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[4][6]

Disposal Plan

All waste containing Disperse Red 60 must be treated as hazardous waste.

e Solid Waste: Collect all contaminated solid materials (e.g., gloves, weighing paper,
absorbent pads) in a clearly labeled, sealed, and vapor-tight plastic bag or container.[3]

» Liquid Waste: Collect all solutions containing Disperse Red 60 in a labeled, sealed, and
appropriate hazardous waste container.

» Final Disposal: Dispose of all waste through a licensed chemical destruction facility or by
controlled incineration with flue gas scrubbing, in accordance with all local, state, and federal
regulations.[4] Do not discharge into drains or the environment.[4]

Handling and Disposal Workflow
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Handling & Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Disperse
Red 60]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b08224 7#personal-protective-equipment-for-handling-
disperse-red-60]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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